Cas no 38470-19-8 (n-(2-fluorophenyl)-3-aminopropionic acid)

• Product Name: n-(2-fluorophenyl)-3-aminopropionic acid
• CAS No: 38470-19-8
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• MDL: MFCD07784302
• CID: 923532
• PubChem ID: 17244967
• Update Time: 2025-05-21

n-(2-fluorophenyl)-3-aminopropionic acid Chemical and Physical Properties

Names and Identifiers

• n-(2-fluorophenyl)-3-aminopropionic acid
• 3-(2-fluoroanilino)propanoic acid
• PC2927
• DTXSID80589449
• DB-230904
• BS-28180
• AKOS000298372
• 3-[(2-Fluorophenyl)amino]propanoic acid
• A824168
• N-(2-fluorophenyl)-beta-alanine
• SCHEMBL3119009
• DSLJQEDRQRYPQD-UHFFFAOYSA-N
• 38470-19-8
• MFCD07784302
• CS-0205537
• 3-((2-Fluorophenyl)amino)propanoic acid

• MDL： MFCD07784302
• Inchi： 1S/C9H10FNO2/c10-7-3-1-2-4-8(7)11-6-5-9(12)13/h1-4,11H,5-6H2,(H,12,13)
• InChI Key： DSLJQEDRQRYPQD-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NCCC(=O)O

Computed Properties

• Exact Mass: 183.07000
• Monoisotopic Mass: 183.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Melting Point: 100-101
• PSA: 49.33000
• LogP: 1.78530

n-(2-fluorophenyl)-3-aminopropionic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on n-(2-fluorophenyl)-3-aminopropionic acid

Introduction to N-(2-Fluorophenyl)-3-Aminopropionic Acid (CAS No. 38470-19-8)

N-(2-fluorophenyl)-3-aminopropionic acid, with the chemical identifier CAS No. 38470-19-8, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule has garnered considerable attention due to its versatile structural properties and potential applications in drug development. The presence of both a fluorine substituent and an amine group in its structure imparts unique reactivity and functionality, making it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's structure consists of a propionic acid backbone substituted with a phenyl ring at the 2-position and an amine group at the 3-position. The fluorine atom, being highly electronegative, influences the electronic properties of the aromatic ring, thereby affecting its interactions with biological targets. This feature is particularly crucial in medicinal chemistry, where subtle modifications can significantly alter the pharmacological profile of a drug candidate.

In recent years, N-(2-fluorophenyl)-3-aminopropionic acid has been explored as a key building block in the design of novel therapeutic agents. Its bifunctional nature allows for further derivatization, enabling the creation of complex molecules with tailored properties. For instance, the amine group can be coupled with carboxylic acids to form amides, while the carboxylic acid moiety can undergo esterification or amidation reactions. These transformations make it an indispensable tool in synthetic organic chemistry.

The pharmaceutical industry has shown particular interest in this compound due to its potential role in developing treatments for neurological disorders. Studies have indicated that fluorinated aromatic compounds often exhibit enhanced binding affinity and metabolic stability, which are critical factors in drug design. N-(2-fluorophenyl)-3-aminopropionic acid, with its unique structural features, is being investigated as a precursor for small-molecule drugs that target neurotransmitter receptors and ion channels.

Recent research has also highlighted the compound's utility in the synthesis of fluorinated peptides and proteins. The introduction of fluorine atoms into biomolecules can improve their pharmacokinetic properties, such as bioavailability and resistance to enzymatic degradation. By incorporating N-(2-fluorophenyl)-3-aminopropionic acid into peptide backbones, researchers aim to develop more effective and durable therapeutic proteins.

The chemical synthesis of N-(2-fluorophenyl)-3-aminopropionic acid presents both challenges and opportunities. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yield and purity. However, advances in catalytic methods and green chemistry principles have opened new avenues for more efficient production. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce the fluorophenyl moiety with high selectivity.

In addition to its pharmaceutical applications, N-(2-fluorophenyl)-3-aminopropionic acid has found utility in materials science and agrochemical research. Its ability to participate in diverse chemical reactions makes it a valuable intermediate for synthesizing polymers, coatings, and specialty chemicals. Furthermore, its structural motifs are reminiscent of natural amino acids, suggesting potential applications in designing environmentally friendly agrochemicals that mimic biological processes.

The future prospects of N-(2-fluorophenyl)-3-aminopropionic acid are promising, with ongoing research aimed at expanding its synthetic methodologies and exploring new applications. As our understanding of molecular interactions continues to grow, this compound is likely to play an increasingly important role in the development of innovative drugs and materials. The integration of computational chemistry and high-throughput screening techniques will further accelerate the discovery process, enabling rapid identification of novel derivatives with enhanced biological activity.

In conclusion, N-(2-fluorophenyl)-3-aminopropionic acid(CAS No. 38470-19-8) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable asset in pharmaceutical research, materials science, and agrochemical development. As advancements continue to be made in synthetic chemistry and drug discovery, this molecule is poised to remain at the forefront of innovation.